Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate

• IUPAC Name: tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate
• InChI: InChI=1S/C19H24ClN3O3/c1-13-6-5-7-14(10-13)17(18(25)26-19(2,3)4)22-16(24)8-9-23-12-15(20)11-21-23/h5-7,10-12,17H,8-9H2,1-4H3,(H,22,24)
• InChI Key: FCKXAJCPFVJWQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C(=O)OC(C)(C)C)NC(=O)CCN2C=C(C=N2)Cl
• Molecular Formula: C19H24ClN3O3
• Molecular Weight: 377.9 g/mol

Description

Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate is not fully understood. However, it is believed to interact with enzymes and proteins in the body, affecting their function and activity. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects:
Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX-2, which is involved in inflammation. This compound has also been shown to inhibit the growth of cancer cells in vitro. In vivo studies have shown that this compound has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize using a multi-step process. Another advantage is that this compound has been shown to have potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One limitation is that the mechanism of action of this compound is not fully understood. Another limitation is that this compound may have limited solubility in certain solvents, which can affect its use in certain experiments.

Future Directions

There are several future directions for the study of tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate. One future direction is to further study the mechanism of action of this compound, including its interactions with enzymes and proteins in the body. Another future direction is to study the potential applications of this compound in the treatment of various diseases, including cancer and inflammation. Additionally, future studies could focus on the development of new synthetic methods for this compound, as well as the development of new analogs with improved properties. Finally, future studies could focus on the use of this compound as a tool for studying enzyme kinetics and drug metabolism.

Synthesis Methods

Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate is synthesized through a multi-step process that involves the reaction of several compounds. The first step involves the reaction of 4-chloropyrazole with 3-bromopropionic acid to form 3-(4-chloropyrazol-1-yl)propanoic acid. The second step involves the reaction of 3-(4-chloropyrazol-1-yl)propanoic acid with 3-methylphenylacetic acid to form tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate.

Scientific Research Applications

Tert-butyl 2-[3-(4-chloropyrazol-1-yl)propanoylamino]-2-(3-methylphenyl)acetate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In biochemistry, this compound has been studied for its interactions with enzymes and proteins, and its potential as a tool for studying enzyme kinetics. In pharmacology, this compound has been studied for its potential as a tool for studying drug metabolism and drug interactions.